1. Home
  2. Product
  3. Main Products
  4. Trelnarizine
Trelnarizine Trelnarizine
Brand Name: Vulcanchem
CAS No.: 123205-52-7
VCID: VC0056744
InChI: InChI=1S/C28H30F2N2O2/c1-33-26-14-5-21(20-27(26)34-2)4-3-15-31-16-18-32(19-17-31)28(22-6-10-24(29)11-7-22)23-8-12-25(30)13-9-23/h3-14,20,28H,15-19H2,1-2H3/b4-3+
SMILES: COC1=C(C=C(C=C1)C=CCN2CCN(CC2)C(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)OC
Molecular Formula: C28H30F2N2O2
Molecular Weight: 464.5 g/mol

Trelnarizine

CAS No.: 123205-52-7

Main Products

VCID: VC0056744

Molecular Formula: C28H30F2N2O2

Molecular Weight: 464.5 g/mol

Trelnarizine - 123205-52-7

CAS No. 123205-52-7
Product Name Trelnarizine
Molecular Formula C28H30F2N2O2
Molecular Weight 464.5 g/mol
IUPAC Name 1-[bis(4-fluorophenyl)methyl]-4-[(E)-3-(3,4-dimethoxyphenyl)prop-2-enyl]piperazine
Standard InChI InChI=1S/C28H30F2N2O2/c1-33-26-14-5-21(20-27(26)34-2)4-3-15-31-16-18-32(19-17-31)28(22-6-10-24(29)11-7-22)23-8-12-25(30)13-9-23/h3-14,20,28H,15-19H2,1-2H3/b4-3+
Standard InChIKey CELDOXOGIZIYPY-ONEGZZNKSA-N
Isomeric SMILES COC1=C(C=C(C=C1)/C=C/CN2CCN(CC2)C(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)OC
SMILES COC1=C(C=C(C=C1)C=CCN2CCN(CC2)C(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)OC
Canonical SMILES COC1=C(C=C(C=C1)C=CCN2CCN(CC2)C(C3=CC=C(C=C3)F)C4=CC=C(C=C4)F)OC
Synonyms PU 122
PU-122
PubChem Compound 6438850
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19